![molecular formula C18H22FNO B5762453 N-(5-fluoro-2-methylphenyl)-1-adamantanecarboxamide](/img/structure/B5762453.png)
N-(5-fluoro-2-methylphenyl)-1-adamantanecarboxamide
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Overview
Description
N-(5-fluoro-2-methylphenyl)-1-adamantanecarboxamide, also known as 5F-MDMB-PICA, is a synthetic cannabinoid that has gained popularity in recent years due to its high potency and availability on the illicit drug market. Despite its popularity, little is known about the chemical's synthesis, mechanism of action, and physiological effects.
Mechanism of Action
The mechanism of action of N-(5-fluoro-2-methylphenyl)-1-adamantanecarboxamide is believed to involve the activation of CB1 and CB2 receptors, which are located throughout the body. These receptors are part of the endocannabinoid system, which plays a crucial role in regulating various physiological processes. When activated, CB1 and CB2 receptors can modulate the release of neurotransmitters such as dopamine and serotonin, leading to altered perception and mood.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood, but studies have shown that the chemical can cause a range of effects on the body. These effects include altered perception, impaired motor function, increased heart rate, and changes in blood pressure. In addition, the chemical has been shown to have a high potential for abuse and dependence, leading to concerns about its safety.
Advantages and Limitations for Lab Experiments
The advantages of using N-(5-fluoro-2-methylphenyl)-1-adamantanecarboxamide in lab experiments include its high potency and ability to activate CB1 and CB2 receptors with high affinity. This makes it a useful tool for studying the endocannabinoid system and its role in regulating physiological processes. However, the limitations of using the chemical include its potential for abuse and dependence, as well as the lack of information on its long-term effects on the body.
Future Directions
Future research on N-(5-fluoro-2-methylphenyl)-1-adamantanecarboxamide should focus on identifying its long-term effects on the body, as well as its potential for abuse and dependence. In addition, more research is needed to understand the mechanism of action of the chemical and its effects on various physiological processes. Finally, efforts should be made to develop safer and more effective alternatives to this compound for scientific research purposes.
Conclusion
In conclusion, this compound is a synthetic cannabinoid that has gained popularity on the illicit drug market in recent years. Despite its popularity, little is known about the chemical's synthesis, mechanism of action, and physiological effects. Scientific research on this compound has focused on studying its effects on the endocannabinoid system, as well as its potential for abuse and dependence. Future research should focus on identifying the long-term effects of the chemical on the body and developing safer and more effective alternatives for scientific research purposes.
Synthesis Methods
The synthesis of N-(5-fluoro-2-methylphenyl)-1-adamantanecarboxamide involves the reaction of 5-fluoro-2-methylphenyl isocyanate with 1-adamantanecarboxylic acid in the presence of a base catalyst. The resulting product is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone. While the exact synthesis method is not widely available, it is believed that the chemical is produced in clandestine laboratories and sold on the illicit drug market.
Scientific Research Applications
N-(5-fluoro-2-methylphenyl)-1-adamantanecarboxamide has been used in scientific research to study its effects on the endocannabinoid system, which is responsible for regulating various physiological processes such as appetite, mood, and pain. The chemical has been shown to bind to cannabinoid receptors CB1 and CB2 with high affinity, leading to the activation of downstream signaling pathways. This activation can cause a range of physiological effects, including altered perception, impaired motor function, and increased heart rate.
properties
IUPAC Name |
N-(5-fluoro-2-methylphenyl)adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22FNO/c1-11-2-3-15(19)7-16(11)20-17(21)18-8-12-4-13(9-18)6-14(5-12)10-18/h2-3,7,12-14H,4-6,8-10H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLVAYJBAQCKNBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=O)C23CC4CC(C2)CC(C4)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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